Cas no 1261821-32-2 (2-Chloro-2'-(difluoromethyl)-3'-iodopropiophenone)

• Product Name: 2-Chloro-2'-(difluoromethyl)-3'-iodopropiophenone
• CAS No: 1261821-32-2
• MF: C₁₀H₈ClF₂IO
• MW: 344.524201393127
• CID: 4986013
• Update Time: 2025-10-29

2-Chloro-2'-(difluoromethyl)-3'-iodopropiophenone Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-2'-(difluoromethyl)-3'-iodopropiophenone

• Inchi： 1S/C10H8ClF2IO/c1-5(11)9(15)6-3-2-4-7(14)8(6)10(12)13/h2-5,10H,1H3
• InChI Key： YVIWSBHSZBEOHQ-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(C(C(C)Cl)=O)=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 238
• XLogP3: 3.9
• Topological Polar Surface Area: 17.1

Additional information on 2-Chloro-2'-(difluoromethyl)-3'-iodopropiophenone

Comprehensive Overview of 2-Chloro-2'-(difluoromethyl)-3'-iodopropiophenone (CAS No. 1261821-32-2)

2-Chloro-2'-(difluoromethyl)-3'-iodopropiophenone (CAS No. 1261821-32-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, characterized by its chloro, difluoromethyl, and iodo functional groups, serves as a versatile intermediate in the synthesis of complex molecules. Researchers and industry professionals often search for terms like "2-Chloro-2'-(difluoromethyl)-3'-iodopropiophenone synthesis", "CAS 1261821-32-2 applications", and "difluoromethylated ketone derivatives", reflecting its relevance in modern chemistry.

The compound's molecular structure, featuring a propiophenone backbone, makes it particularly valuable for constructing bioactive molecules. Recent studies highlight its potential in drug discovery, especially in the development of kinase inhibitors and antimicrobial agents. Keywords such as "iodopropiophenone derivatives in medicine" and "fluorinated ketone intermediates" are frequently queried, underscoring its role in cutting-edge therapeutic research. Additionally, its stability and reactivity under mild conditions make it a preferred choice for cross-coupling reactions and catalytic transformations.

In the context of sustainability, 2-Chloro-2'-(difluoromethyl)-3'-iodopropiophenone aligns with the growing demand for green chemistry practices. Its efficient synthesis routes, often involving palladium-catalyzed reactions, minimize waste and energy consumption. Searches for "eco-friendly halogenated compound synthesis" and "sustainable fluorination methods" resonate with this trend. Furthermore, the compound's compatibility with flow chemistry techniques addresses scalability challenges, a topic frequently explored in industrial forums.

From an analytical perspective, advanced techniques like NMR spectroscopy and mass spectrometry are essential for characterizing CAS 1261821-32-2. Researchers often inquire about "spectroscopic data for iodopropiophenones" or "quality control of halogenated ketones", emphasizing the need for precise validation in high-stakes applications. The compound's crystalline form also facilitates X-ray diffraction studies, aiding in structural elucidation and polymorph screening.

In summary, 2-Chloro-2'-(difluoromethyl)-3'-iodopropiophenone (CAS No. 1261821-32-2) exemplifies innovation in organic synthesis, bridging gaps between academia and industry. Its multifaceted utility, coupled with rising interest in fluorinated building blocks and halogenated intermediates, ensures its prominence in future scientific advancements.